Cas no 2034396-18-2 ((4-(Dimethylamino)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone)

• Product Name: (4-(Dimethylamino)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone
• CAS No: 2034396-18-2
• MF: C₁₇H₂₀N₄O₂
• MW: 312.366303443909
• CID: 5333630
• Update Time: 2025-06-11

(4-(Dimethylamino)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-(dimethylamino)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone
• [4-(dimethylamino)phenyl]-(3-pyrimidin-4-yloxypyrrolidin-1-yl)methanone
• (4-(Dimethylamino)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone

• Inchi： 1S/C17H20N4O2/c1-20(2)14-5-3-13(4-6-14)17(22)21-10-8-15(11-21)23-16-7-9-18-12-19-16/h3-7,9,12,15H,8,10-11H2,1-2H3
• InChI Key： KTUAPLOEEYZPOL-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CN=1)C1CN(C(C2C=CC(=CC=2)N(C)C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 396
• XLogP3: 2
• Topological Polar Surface Area: 58.6

Additional information on (4-(Dimethylamino)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone

Introduction to (4-(Dimethylamino)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone and Its Applications in Modern Chemical Biology

Chemical compounds continue to play a pivotal role in the advancement of pharmaceutical research and biotechnology. Among these, the compound with the CAS number 2034396-18-2 and the molecular formula (4-(Dimethylamino)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone has garnered significant attention due to its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, its chemical properties, and its emerging applications in the field of chemical biology.

The compound (4-(Dimethylamino)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone is a complex organic molecule characterized by a phenyl ring substituted with a dimethylamino group, connected to a pyrrolidinone core that is further linked to a pyrimidine moiety. This intricate structure suggests multiple potential interaction sites with biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The structural motif of (4-(Dimethylamino)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone aligns well with this trend, as it incorporates elements that are known to interact with biological proteins. Specifically, the presence of both aromatic and heterocyclic rings provides opportunities for π-stacking interactions and hydrogen bonding, which are crucial for the binding affinity of drug candidates.

One of the most exciting aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in various diseases, including cancer. The pyrimidine ring in (4-(Dimethylamino)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone is particularly relevant here, as pyrimidine-based molecules have been extensively studied for their ability to inhibit kinase activity. For instance, recent studies have shown that pyrimidine derivatives can effectively disrupt the ATP-binding site of kinases, thereby inhibiting their catalytic activity.

Furthermore, the dimethylamino group attached to the phenyl ring may contribute to the compound's solubility and bioavailability, which are essential factors for any potential therapeutic agent. This feature is particularly important for oral administration, where poor solubility can significantly limit drug absorption and efficacy.

The pyrrolidinone core of (4-(Dimethylamino)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone also offers additional possibilities for structural modifications. Pyrrolidinones are known to be versatile scaffolds in medicinal chemistry due to their ability to form stable complexes with biological targets. By modifying the substituents on this ring, researchers can fine-tune the pharmacological properties of the compound, such as its binding affinity and selectivity.

In addition to its potential as a kinase inhibitor, this compound may also have applications in other therapeutic areas. For example, its structural features could make it useful in developing agents that target protein-protein interactions or modulate transcriptional processes. The pyrimidine ring could serve as a hinge region for binding to specific protein domains, while the phenyl ring could provide additional contact points through hydrophobic interactions.

The synthesis of (4-(Dimethylamino)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define this compound's framework.

Ongoing research is focused on optimizing synthetic routes to improve scalability and cost-effectiveness. Additionally, computational methods are being employed to predict and enhance the biological activity of derivatives of this compound. By integrating experimental data with computational modeling, scientists can accelerate the discovery process and identify promising candidates for further development.

The future prospects for (4-(Dimethylamino)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone are exciting and multifaceted. As our understanding of biological pathways continues to grow, so does the demand for innovative small-molecule tools to study these processes. This compound represents a valuable asset in the chemical biologist's toolkit, offering opportunities for exploring new therapeutic interventions.

In conclusion, the compound with CAS number 2034396-18-2, known as (4-(Dimethylamino)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone, is a structurally complex molecule with significant potential in pharmaceutical research. Its unique features make it an attractive candidate for developing kinase inhibitors and other therapeutic agents. With continued advancements in synthetic chemistry and computational biology, this compound is poised to make substantial contributions to modern chemical biology.